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Compound of Interest

Compound Name: GC813

Cat. No.: B1192734

Introduction

GC-813CT is a tungsten carbide grade material specifically designed for high-performance
tooling applications.[1][2] Its unique composition, which includes a mixed-grain tungsten
carbide matrix, cobalt binder, and tantalum carbide, provides a superior combination of wear
resistance, impact resistance, and galling resistance.[1][2] These properties make it an
excellent candidate for various components within progressive die tooling, where longevity and
precision are paramount. Progressive die stamping involves multiple simultaneous operations
to transform a strip of metal into a finished part, demanding robust tooling that can withstand
high stresses and maintain sharp cutting edges.

Material Composition and Properties

The performance of GC-813CT in progressive die tooling is directly attributable to its carefully
engineered composition and resulting physical properties.

Composition:

Tungsten Carbide (WC): 86.5% (mixed grain sizes of 1.0 and 4.5 microns)[1]

Cobalt (Co): 10.5%][1]

Tantalum Carbide (TaC): 2.0%[1]

Other: 1.0%[1]
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This multi-grain structure, combined with a medium cobalt binder content, creates a material
that is both highly resistant to wear and capable of withstanding impacts. The addition of
tantalum carbide is crucial for preventing galling, a form of adhesive wear that is common when
stamping materials like cold-rolled steels and stainless steels.[1][2] Furthermore, a corrosion-
resistant additive helps to prevent binder leaching during electrical discharge machining (EDM)
and protects against corrosion during tool storage.[1][2]

Physical and Mechanical Properties:

Property Value ASTM Standard
Hardness 90.0 - 91.5 HRA B294
Density 14.17 - 14.37 g/cc B311
Average Transverse Rupture .
460,000 psi B406
Strength
Porosity A02-B00-C00 B276

(Data sourced from General Carbide GC-813CT Grade Data Sheet)[1][2]

Performance Characteristics:

Characteristic Performance Level
Wear Resistance High

Impact Resistance Moderate-High
Galling Resistance High

Corrosion Resistance High

(Qualitative assessment based on material data sheets)[1][2]

Protocols for Application and Use

1. Material Selection and Component Application
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GC-813CT is recommended for the following components in progressive die tooling:

e Punches: Especially for stamping abrasive or galling-prone materials. Its high wear and
galling resistance ensure a long service life and clean-cut features.

e Dies: The material's high compressive strength and wear resistance make it suitable for die
inserts and cutting sections.

» Lamination Tooling: Ideal for producing high volumes of laminations with consistent quality.[1]

[2]

o Powder Metal Tooling: Suitable for compacting and sizing operations due to its excellent
wear resistance.[1][2]

Logical Workflow for Material Selection:
Caption: Workflow for selecting GC-813CT based on application.
2. Machining and Finishing Protocols

» Grinding: Use diamond grinding wheels appropriate for tungsten carbide. Employ ample
coolant to prevent thermal cracking.

» Electrical Discharge Machining (EDM): GC-813CT contains a corrosion-resistant additive
that minimizes binder leaching during EDM.[1][2] However, it is still recommended to use
appropriate EDM settings for carbide to achieve the desired surface finish and minimize the
heat-affected zone. A post-EDM polishing or lapping step can further enhance surface
integrity.

3. Heat Treatment

GC-813CT is a sintered carbide and does not undergo heat treatment in the same manner as
tool steels. Its properties are established during the manufacturing (sintering) process. No
subsequent heat treatment is required or recommended.

4. Operational Parameters
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e Press Speed: While GC-813CT can handle high-speed applications, it is important to align
the press speed with the capabilities of the entire tooling system and the material being
stamped to avoid excessive impact forces.

» Lubrication: Proper lubrication is critical to minimize friction and weatr, even with the
material's inherent galling resistance. The choice of lubricant should be appropriate for the
material being stamped.

Signaling Pathway for Tool Wear and Mitigation:
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Caption: How GC-813CT properties mitigate common tool wear mechanisms.
Conclusion

GC-813CT is a high-performance tungsten carbide grade that offers significant advantages in
progressive die tooling applications. Its unique combination of wear resistance, impact
strength, and particularly its resistance to galling, makes it a reliable choice for demanding
stamping operations. By following the recommended application and machining protocols,
users can maximize the performance and lifespan of tooling components made from GC-
813CT, leading to improved productivity and part quality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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